Cas no 10139-02-3 (p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside)

p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside is a chromogenic substrate widely used in enzymatic assays, particularly for studying glycosidase activity, including α-N-acetylglucosaminidases. Its key advantage lies in the release of p-nitrophenol upon enzymatic hydrolysis, which produces a measurable yellow color change at alkaline pH, enabling straightforward spectrophotometric quantification. The compound’s specificity for α-linked glycosidases makes it valuable for biochemical and diagnostic applications. Its stability under standard laboratory conditions and well-characterized kinetic properties further enhance its utility in research. This substrate is particularly useful for high-throughput screening and enzyme characterization due to its reliable and sensitive detection method.

p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside structure

10139-02-3 structure

Product Name:p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside

CAS No:10139-02-3

MF:C₁₄H₁₈N₂O₈

MW:342.301324367523

MDL:MFCD00006592

CID:152838

PubChem ID:82398

Update Time:2025-06-07

p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide
- 4-Nitrophenyl-N-acetyl-α-D-glucopyranoside
- a-D-Glucopyranoside, 4-nitrophenyl2-(acetylamino)-2-deoxy-
- p-Nitrophenyl 2-Acet
- p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
- 4-Nitrophenyl N-acetyl-1-thio-
- A-D-glucopyranoside
- A-D-glucosaminide
- p-Nitrophenyl 2-acetamido-2-deoxy-1-thio-
- p-Nitrophenyl 2-Acetamido-2-deoxy-Alpha-D-glucopyranoside
- p-nitrophenyllacto-N-biose
- GLCNAC1-A-PNP
- GlcNAc1-α-PNP
- PNP-ALPHA-D-GLCNAC
- P-Nitrophenyl-2-Acetamido-2-Deoxy-A-D-
- 4-NITROPHENYL-N-ACETYL-A-D-GLUCOSAMINE
- 4-nitrophenyl n-acetyl-α-d-glucosaminide
- P-NITROPHENYL-N-ACETYL-A-D-*GLUCOSAMINID E
- 4-NITROPHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINE
- 4-NITROPHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINIDE
- P-NITROPHENYL N-ACETYL-ALPHA-D-GLUCOSAMINIDE
- 4-Nitrophenyl N-acetyl-alpha-D-glucosaminide, >=98%
- P-NITROPHENYL 2-ACETAMIDO-2-DEOXY-a-D-GLUCOPYRANOSIDE
- 4-Nitrophenyl-N-acetyl-
- 6ZC
- N-[4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydropyran-3-yl]acetamide
- N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
- MFCD00006592
- C13989
- AMY41700
- 4-Nitrophenyl N-acetyl-alpha-D-glucosaminide
- AKOS015919381
- 4-Nitrophenyl N-acetyl-I+/--D-glucosaminide
- A800383
- 4-Nitrophenyl N-acetyl-
- 4-Nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside
- 4-Nitrophenyl N-acetyl- alpha -D-glucosaminide
- 4-nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucoside
- Q27162475
- CHEBI:90341
- EINECS 233-392-9
- 4-Nitrophenyl 2-acetamido-2-deoxy-a-D-glucopyranoside
- 4'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside
- CS-0138587
- HY-137421
- p-nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucoside
- 4-Nitrophenyl 2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside
- SCHEMBL419721
- 10139-02-3
- alpha-D-Glucopyranoside, 4-nitrophenyl 2-(acetylamino)-2-deoxy-
- DTXSID80906117
- 4-Nitrophenyl-N-acetyl-alpha-D-glucosaminide, 4-Nitrophenyl-N-acetyl-alpha-D-glucosamine
- OMRLTNCLYHKQCK-KSTCHIGDSA-N
- GlcNAc1-?-PNP
- p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
- MDL： MFCD00006592
- Inchi： 1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12-,13-,14+/m1/s1
- InChI Key： OMRLTNCLYHKQCK-KSTCHIGDSA-N
- SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 342.10600
Monoisotopic Mass: 342.106316
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 449
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 0
Topological Polar Surface Area: 151

Experimental Properties

Color/Form: White powdery crystals
Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 264 °C
Boiling Point: 477.77°C (rough estimate)
Flash Point: 374°C
Refractive Index: 1.5110 (estimate)
Solubility: Slightly soluble (7.9 g/l) (25 º C),
PSA: 154.07000
LogP: -0.16860
Solubility: No available.

p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Security Information

WGK Germany：3
Safety Instruction： S24/25
Storage Condition：−20°C

p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Pricemore >>

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